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Cat. No.: B12880120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the mechanistic aspects and practical

applications of ethenebis(triphenylphosphine)nickel(0), [Ni(C₂H₄)(PPh₃)₂], in catalytic cross-

coupling reactions. The information is intended for researchers in organic synthesis, catalysis,

and medicinal chemistry.

Introduction
Ethenebis(triphenylphosphine)nickel(0) is a versatile and reactive Ni(0) precatalyst widely

employed in organic synthesis. The ethylene ligand is labile and readily displaced, providing

access to a coordinatively unsaturated Ni(0) species that is the active catalyst in various

transformations. This complex is particularly effective in catalyzing carbon-carbon bond

formation through cross-coupling reactions such as Kumada and Suzuki-Miyaura couplings. Its

utility stems from the ability of the nickel center to mediate the reaction between organic

electrophiles and nucleophiles, offering a cost-effective alternative to palladium-based

catalysts.
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The catalytic cycle of nickel-catalyzed cross-coupling reactions generally proceeds through a

series of fundamental organometallic steps: oxidative addition, transmetalation, and reductive

elimination. The specific mechanism can be influenced by the nature of the reactants and

ligands, and may involve Ni(0)/Ni(II) or Ni(I)/Ni(III) catalytic cycles.

A generalized Ni(0)/Ni(II) catalytic cycle is depicted below:
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Reaction Setup

Reaction

Work-up and Purification

Dissolve Ni(C2H4)(PPh3)2 in anhydrous THF

Add aryl halide

Stir for 10 min

Add Grignard reagent

Stir at room temperature for 2.5 h

Quench with methanol

Add silica gel

Remove solvent

Purify by column chromatography
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Reaction Setup (in glovebox)

Reaction

Work-up and Purification

To a vial, add arylboronic acid, base, and aryl chloride

Add anhydrous THF

Add Ni(C2H4)(PPh3)2

Stir at room temperature for 30 h

Quench with water

Extract with ethyl acetate

Wash organic phase with brine

Evaporate solvent

Purify by flash chromatography
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To cite this document: BenchChem. [Application Notes and Protocols for
Ethenebis(triphenylphosphine)nickel(0) Catalyzed Reactions]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b12880120#mechanism-of-
ethenebis-triphenylphosphine-nickel-catalyzed-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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